Cas no 155064-25-8 (Methanesulfonic acid,1,1,1-trifluoro-, 3,5-bis(1,1-dimethylethyl)phenyl ester)
155064-25-8 structure
Product Name:Methanesulfonic acid,1,1,1-trifluoro-, 3,5-bis(1,1-dimethylethyl)phenyl ester
CAS No:155064-25-8
MF:C15H21F3O3S
MW:338.385654211044
CID:106830
PubChem ID:14938656
Update Time:2025-04-18
Methanesulfonic acid,1,1,1-trifluoro-, 3,5-bis(1,1-dimethylethyl)phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonic acid,1,1,1-trifluoro-, 3,5-bis(1,1-dimethylethyl)phenyl ester
- (3,5-ditert-butylphenyl) trifluoromethanesulfonate
- (3,5-di-tert-butylphenyl) trifluoromethanesulfonate
- 3,5-bis(1,1-dimethylethyl)phenyl trifluoromethanesulfonate
- 3,5-di-tert-butylphenyl triflate
- Methanesulfonic acid,trifluoro-,3,5-bis(1,1-dimethylethyl)phenyl ester
- 3 5-DI-TERT-BUTYLPHENYL TRIFLUOROMETHAN&
- SCHEMBL1723540
- 3,5-Di-tert-butylphenyl trifluoromethanesulfonate
- 3,5-Bis(2-Methyl-2-Propanyl)Phenyl Trifluoromethanesulfonate
- 3,5-Di-tert-butylphenyl trifluoromethan
- AKOS015916370
- 155064-25-8
- DTXSID50565755
- 3,5-Di-tert-butylphenyl trifluoromethanesulfonate, 97%
-
- Inchi: 1S/C15H21F3O3S/c1-13(2,3)10-7-11(14(4,5)6)9-12(8-10)21-22(19,20)15(16,17)18/h7-9H,1-6H3
- InChI Key: NMKZEDAODGHHEC-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)OC1C=C(C=C(C=1)C(C)(C)C)C(C)(C)C
Computed Properties
- Exact Mass: 338.11600
- Monoisotopic Mass: 338.11635019g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 6
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Color/Form: solid
- Melting Point: 24-29 °C(lit.)
- Flash Point: >230 °F
- PSA: 51.75000
- LogP: 5.59080
- Solubility: Not determined
Methanesulfonic acid,1,1,1-trifluoro-, 3,5-bis(1,1-dimethylethyl)phenyl ester Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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